Cas no 16566-20-4 (Quinoxalin-5-amine)

Quinoxalin-5-amine is a heterocyclic aromatic compound featuring a quinoxaline core with an amine functional group at the 5-position. This structure imparts versatility in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and materials science applications. Its electron-rich aromatic system and reactive amine group make it a valuable intermediate for constructing complex molecules, including biologically active compounds. The compound’s stability and compatibility with various reaction conditions enhance its utility in cross-coupling, condensation, and functionalization reactions. Quinoxalin-5-amine is also of interest in medicinal chemistry due to its potential as a scaffold for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
Quinoxalin-5-amine structure
Quinoxalin-5-amine structure
Product Name:Quinoxalin-5-amine
CAS No:16566-20-4
MF:C8H7N3
MW:145.161280870438
MDL:MFCD01684973
CID:151212
PubChem ID:85494
Update Time:2025-10-31

Quinoxalin-5-amine Chemical and Physical Properties

Names and Identifiers

    • Quinoxalin-5-amine
    • 2-Hydroxy-4,6-dimethylnicotinonitrile
    • 2-hydroxy-4,6-dimethyl-nicotinonitrile
    • 3-Cyano-4,6-dimethyl-2-hydroxypyridine
    • 5-amino-quinoxalin
    • 5-Aminoquinoxaline
    • 5-Quinoxalinamine
    • 5-Amino-chinoxalin
    • 5-Amino-quinoxaline
    • 5-Quinoxalinylamine
    • Chinoxalin-5-ylamin
    • quinoxalin-5-ylamine
    • Quinoxaline,5-amino
    • quinoxaline-5-ylamine
    • Quinoxalin-5-amine, 5-Amino-1,4-benzodiazine
    • Quinoxaline, 5-amino-
    • SAAYZFAHJFPOHZ-UHFFFAOYSA-N
    • SBB052000
    • AB09749
    • AB0080395
    • Z2740003216
    • 5-25-11-00128 (Beilstein Handbook Reference)
    • BRN 0119350
    • MFCD01684973
    • Z1198157683
    • AC-17658
    • SCHEMBL825817
    • InChI=1/C8H7N3/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-5H,9H
    • A882384
    • AKOS006278189
    • 16566-20-4
    • EN300-259973
    • CS-0062621
    • DTXSID90168002
    • SY128202
    • PS-3949
    • AE-842/31875015
    • MDL： MFCD01684973
    • Inchi： 1S/C8H7N3/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-5H,9H2
    • InChI Key： SAAYZFAHJFPOHZ-UHFFFAOYSA-N
    • SMILES： N1C=CN=C2C=CC=C(C=12)N
    • BRN： 0119350

Computed Properties

  • Exact Mass: 145.06400
  • Monoisotopic Mass: 145.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Density: 1.292
  • Boiling Point: 323.7°C at 760 mmHg
  • Flash Point: 175.7°C
  • Refractive Index: 1.723
  • PSA: 51.80000
  • LogP: 1.79320

Quinoxalin-5-amine Security Information

  • Storage Condition：Sealed in dry,2-8°C

Quinoxalin-5-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Quinoxalin-5-amine Pricemore >>

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TRC
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 ￡122.00 2022-03-01
Fluorochem
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 ￡305.00 2022-03-01
Fluorochem
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 ￡1067.00 2022-03-01
Alichem
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 1,165.23 USD 2021-06-15
Alichem
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 1,955.80 USD 2021-06-15
Alichem
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 4,083.45 USD 2021-06-15
Chemenu
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 16566-20-4 95%
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 $1010 2021-08-06

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